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Compound of Interest

Compound Name: 2-Chloro-1,1-difluoroethylene

Cat. No.: B1204758 Get Quote

Essential Safety and Handling Guide for 2-Chloro-
1,1-difluoroethylene
This guide provides immediate and essential safety protocols for laboratory professionals

handling 2-Chloro-1,1-difluoroethylene (CAS No: 359-10-4). Adherence to these procedures

is critical for ensuring personal safety and proper disposal.

Key Hazards and Classifications
2-Chloro-1,1-difluoroethylene is a flammable liquefied gas that can cause skin and eye

irritation, and may lead to drowsiness or dizziness.[1] It poses a risk of frostbite upon contact

with the liquid form and may explode if heated.[1]
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Hazard Classification GHS Code Description

Flammable Gas H221 Flammable gas.

Liquefied Gas H280
Contains gas under pressure;

may explode if heated.[1]

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Specific Target Organ Toxicity

(Single Exposure)
H335, H336

May cause respiratory

irritation, drowsiness or

dizziness.[1]

Simple Asphyxiant H380
May displace oxygen and

cause rapid suffocation.[1]

Operational Plan for Handling and Disposal
A systematic approach is crucial when working with 2-Chloro-1,1-difluoroethylene. The

following step-by-step procedures outline the necessary engineering controls, personal

protective equipment (PPE), handling protocols, and disposal methods.

Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area, such as a laboratory fume

hood.[1][2]

Emergency Equipment: Ensure that emergency eye wash fountains and safety showers are

readily accessible in the immediate vicinity of any potential exposure.[1][3]

Ignition Sources: Eliminate all potential ignition sources, including sparks, open flames, and

hot surfaces.[2][4] Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Grounding: Implement proper grounding and bonding procedures for containers and

receiving equipment to prevent static electricity discharges.[1][2]
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Leak Detection: Use oxygen detectors where asphyxiating gases may be released.

Regularly check systems under pressure for leaks.[1][3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Chloro-1,1-difluoroethylene:

PPE Category Specification Purpose

Eye and Face Protection

Chemical goggles or safety

glasses with a face shield.[1]

[3]

Protects against splashes and

vapors.

Skin Protection

Wear suitable protective

clothing and chemical-

impermeable gloves (e.g.,

Neoprene).[2][5]

Prevents skin contact and

potential irritation.

Hand Protection

In addition to chemical-

resistant gloves, use cold-

insulating gloves when

handling the liquefied gas.[1]

Protects against frostbite from

the evaporating liquid.

Respiratory Protection

In case of inadequate

ventilation, wear a NIOSH-

approved self-contained

breathing apparatus (SCBA) or

a supplied-air respirator.[1][4]

[6]

Protects against inhalation of

harmful vapors.

Foot Protection
Safety shoes are

recommended.[1]

Provides protection against

accidental spills or falling

objects.

Handling Procedures
Read and understand all safety precautions before handling the substance.[1][3]

Avoid breathing fumes, gas, mist, spray, or vapors.[1][2]
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Prevent contact with skin and eyes.[2][4]

Use only non-sparking tools.[1][2]

When using cylinders, ensure they are securely chained. Protect them from physical

damage.[1]

Practice good industrial hygiene: wash hands after handling and before eating, drinking, or

smoking.[1][3]

Storage
Store in a dry, cool, and well-ventilated area.[1][2]

Protect from sunlight and do not expose to temperatures exceeding 50°C.[1]

Keep containers tightly closed when not in use.[1][2]

Store locked up.[1][2]

Incompatible materials to avoid include alkali metals, finely divided metals (such as

aluminum, magnesium, or zinc), and strong oxidizing agents.[1]

Accidental Release Measures
Evacuation: Evacuate unnecessary personnel from the area.[1]

Ventilation: Ensure adequate air ventilation. Be aware that the gas is heavier than air and

may accumulate in low-lying areas.[1]

Ignition Sources: Eliminate all possible sources of ignition.[1]

Containment: If it is safe to do so, stop the leak.[1]

Personal Protection: Only qualified personnel equipped with suitable protective equipment

should intervene.[1]

Disposal Plan
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Waste Collection: Collect waste in suitable, closed, and properly labeled containers.[2][4]

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[1][2]

Environmental Precautions: Do not allow the chemical to enter drains or sewer systems.[2]

[4] Avoid release into the environment.[1]

Packaging: Contaminated packaging can be triple-rinsed and offered for recycling or

reconditioning. Alternatively, it can be punctured to render it unusable and disposed of in a

sanitary landfill.[2][4]

Safety Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Chloro-1,1-difluoroethylene.
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Caption: Workflow for safe handling of 2-Chloro-1,1-difluoroethylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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